Cas no 77590-51-3 (Phenol, 2-[(2,6-dimethylphenyl)azo]-4-methyl-)

Phenol, 2-[(2,6-dimethylphenyl)azo]-4-methyl- structure
77590-51-3 structure
Product Name:Phenol, 2-[(2,6-dimethylphenyl)azo]-4-methyl-
CAS No:77590-51-3
MF:C15H16N2O
MW:240.300343513489
CID:535837
PubChem ID:135401544
Update Time:2025-04-19

Phenol, 2-[(2,6-dimethylphenyl)azo]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(2,6-dimethylphenyl)azo]-4-methyl-
    • 6-[(2,6-dimethylphenyl)hydrazinylidene]-4-methylcyclohexa-2,4-dien-1-one
    • 6-[2-(2,6-Dimethylphenyl)hydrazinylidene]-4-methylcyclohexa-2,4-dien-1-one
    • 2-(2',6'-dimethylphenylazo)-4-methylphenol
    • 77590-51-3
    • DTXSID90580220
    • Inchi: 1S/C15H16N2O/c1-10-7-8-14(18)13(9-10)16-17-15-11(2)5-4-6-12(15)3/h4-9,18H,1-3H3/b17-16+
    • InChI Key: QNLDKSGXGGOVGR-WUKNDPDISA-N
    • SMILES: OC1C=CC(C)=CC=1/N=N/C1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 240.126263138g/mol
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 45Ų
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